2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid

• IUPAC Name: 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C18H17N3O8S/c1-2-28-16-7-10(17-19-12(9-30-17)18(22)23)3-5-15(16)29-14-6-4-11(20(24)25)8-13(14)21(26)27/h3-8,12,17,19H,2,9H2,1H3,(H,22,23)
• InChI Key: WNLAQWLQGDAFBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2NC(CS2)C(=O)O)OC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C18H17N3O8S
• Molecular Weight: 435.4 g/mol

Description

2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid, also known as DNP-ET, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a thiazolidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid is not fully understood, but it is believed to work by activating the Nrf2-ARE pathway, which is responsible for the regulation of antioxidant and anti-inflammatory genes. 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has also been shown to inhibit the NF-κB pathway, which is responsible for the regulation of inflammatory genes. Additionally, 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, while decreasing the levels of inflammatory cytokines such as TNF-α and IL-6. Additionally, 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has been shown to decrease the levels of reactive oxygen species, which are responsible for oxidative stress and cellular damage. 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has also been shown to inhibit the growth and proliferation of cancer cells, while promoting apoptosis.

Advantages and Limitations for Lab Experiments

2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and has high purity and yield. Additionally, it has been extensively studied for its various scientific research applications, making it a well-established compound in the scientific community. However, there are also limitations to using 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid in lab experiments. It is a highly toxic compound and requires careful handling and disposal. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. Another direction is to elucidate its mechanism of action, which can provide insights into its potential therapeutic targets. Additionally, further studies can be conducted to investigate the safety and toxicity of 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid, particularly in human subjects. Overall, the study of 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has the potential to lead to the development of novel therapeutic agents for various diseases.

Scientific Research Applications

2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has been extensively studied for its various scientific research applications. It has been shown to have potent antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for various diseases. 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has also been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells. Additionally, 2-[4-(2,4-dinitrophenoxy)-3-ethoxyphenyl]-1,3-thiazolidine-4-carboxylic acid has been studied for its neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.